Cas no 1803964-48-8 (6-Iodo-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine)
6-Iodo-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-Iodo-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C7H4F3IN2O4/c1-16-5-3(13(14)15)2-4(11)12-6(5)17-7(8,9)10/h2H,1H3
- InChI Key: IZKVTJUQWDXYDZ-UHFFFAOYSA-N
- SMILES: IC1=CC(=C(C(=N1)OC(F)(F)F)OC)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 285
- XLogP3: 2.9
- Topological Polar Surface Area: 77.2
6-Iodo-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029091906-1g |
6-Iodo-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine |
1803964-48-8 | 97% | 1g |
$1,519.80 | 2022-04-02 |
6-Iodo-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 6-Iodo-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine
Comprehensive Analysis of 6-Iodo-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1803964-48-8)
The compound 6-Iodo-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1803964-48-8) is a highly specialized heterocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the iodo, nitro, and trifluoromethoxy substituents, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.
In recent years, the demand for fluorinated pyridines like 6-Iodo-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine has surged due to their enhanced metabolic stability and lipophilicity. These properties are critical for improving bioavailability in drug candidates. A growing trend in medicinal chemistry is the incorporation of halogenated and nitro groups to optimize structure-activity relationships (SAR). This compound’s iodo moiety also offers versatility in cross-coupling reactions, a hot topic in organic synthesis methodologies.
The trifluoromethoxy group in 6-Iodo-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine is particularly noteworthy. Fluorinated compounds are gaining attention in crop protection and material science, as they often exhibit improved resistance to degradation. This aligns with the industry’s focus on sustainable chemistry and green synthesis. Researchers are investigating its role in designing next-generation pesticides with lower environmental impact.
From a synthetic chemistry perspective, the nitro group in this compound provides a handle for further functionalization, such as reduction to amino derivatives or participation in nucleophilic aromatic substitution reactions. These transformations are frequently searched in academic and industrial contexts, reflecting the compound’s utility in multistep synthesis. Its methoxy substituent further enhances solubility, a key consideration in formulation development.
Analytical characterization of 6-Iodo-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality control standards, a recurring concern for manufacturers and end-users. The compound’s stability under various conditions is also a subject of ongoing research, addressing queries about storage recommendations and handling protocols.
In the context of intellectual property, 6-Iodo-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine has been referenced in several patents related to anticancer and antiviral compounds. This highlights its relevance in innovative therapeutics, a sector experiencing exponential growth. The compound’s CAS No. 1803964-48-8 serves as a unique identifier in chemical databases, facilitating efficient literature retrieval for researchers.
As the scientific community prioritizes precise molecular design, compounds like 6-Iodo-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine will continue to play a pivotal role. Its multifaceted reactivity and compatibility with modern catalytic systems position it as a cornerstone in high-throughput screening libraries. Future studies may explore its structure-property relationships in greater depth, answering prevalent questions about optimization strategies for similar scaffolds.
1803964-48-8 (6-Iodo-3-methoxy-4-nitro-2-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)